N-(3-(6-oxopyridazin-1(6H)-yl)propyl)-2-phenyl-2H-tetrazole-5-carboxamide

• IUPAC Name: N-[3-(6-oxopyridazin-1-yl)propyl]-2-phenyltetrazole-5-carboxamide
• InChI: InChI=1S/C15H15N7O2/c23-13-8-4-10-17-21(13)11-5-9-16-15(24)14-18-20-22(19-14)12-6-2-1-3-7-12/h1-4,6-8,10H,5,9,11H2,(H,16,24)
• InChI Key: QMDTXMNADJTGAB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2N=C(N=N2)C(=O)NCCCN3C(=O)C=CC=N3
• Molecular Formula: C15H15N7O2
• Molecular Weight: 325.33 g/mol

Description

N-(3-(6-oxopyridazin-1(6H)-yl)propyl)-2-phenyl-2H-tetrazole-5-carboxamide, also known as OPTC, is a chemical compound that has been studied extensively for its potential use in scientific research. It is a tetrazole-based inhibitor that has been shown to have a variety of biochemical and physiological effects. In

Scientific Research Applications

Antitumor Applications

Research has focused on the synthesis of compounds with potential antitumor activity. For instance, the synthesis and chemistry of various imidazotetrazines, including modifications to enhance their broad-spectrum antitumor properties, have been explored. These compounds, through their chemical interactions and decompositions, have shown curative activities against certain leukemia types, suggesting their potential as prodrug modifications for cancer treatment (Stevens et al., 1984).

Synthetic Pathways and Chemical Properties

The development of new synthetic routes to antitumor drugs like temozolomide demonstrates the chemical versatility and potential applications of compounds structurally related to N-(3-(6-oxopyridazin-1(6H)-yl)propyl)-2-phenyl-2H-tetrazole-5-carboxamide. These pathways explore intermediates and reactions that offer insights into the compound's chemical behavior and potential for further modification (Wang et al., 1997).

Modifications to Reduce Metabolism

Research on similar compounds has investigated modifications to reduce metabolism mediated by aldehyde oxidase (AO). This includes altering the heterocycle or blocking reactive sites to avoid AO-mediated oxidation, which is crucial for increasing the stability and efficacy of potential therapeutic agents (Linton et al., 2011).

Pharmacokinetics and Antitumor Activity

Studies have examined the pharmacokinetics and antitumor activity of certain compounds, highlighting their good activity against various tumors and their bioavailability. These findings contribute to understanding how structural modifications can impact the efficacy and delivery of potential drug candidates (Stevens et al., 1987).

Antioxidant Studies

The synthesis and antioxidant studies of novel compounds show the potential for these structures to possess moderate to significant radical scavenging activity. Such research underscores the broader applicability of these compounds beyond their antitumor properties, potentially leading to the development of new antioxidants (Ahmad et al., 2012).